
An In-depth Technical Guide to Allylurea:
Synthesis, Properties, and Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Allylurea

Cat. No.: B145677 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Allylurea (prop-2-enylurea) is a versatile organic compound with significant potential in various

scientific and industrial domains. This technical guide provides a comprehensive overview of

allylurea, including its fundamental chemical and physical properties, detailed experimental

protocols for its synthesis and purification, and an exploration of its applications, particularly in

the realms of drug development and polymer chemistry. The information is curated to be a

valuable resource for researchers, scientists, and professionals in drug development, offering

both foundational knowledge and practical methodologies.

Core Chemical and Physical Properties
Allylurea, with the CAS number 557-11-9, is a urea derivative containing a reactive allyl group.

[1][2] This dual functionality makes it a valuable building block in organic synthesis. Its

molecular and physical properties are summarized in the tables below.

Table 1: Molecular Properties of Allylurea
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Property Value Source

CAS Number 557-11-9 [1][2]

Molecular Formula C₄H₈N₂O [1][2]

IUPAC Name prop-2-enylurea [2]

Molecular Weight 100.12 g/mol [2]

Canonical SMILES C=CCNC(=O)N [2]

InChI Key
VPJDULFXCAQHRC-

UHFFFAOYSA-N
[1]

Table 2: Physicochemical Data of Allylurea
Property Value Source

Appearance
White to cream-colored

crystalline powder

Melting Point 84-86 °C

Boiling Point 168 °C

Solubility

Soluble in water and ethanol;

slightly soluble in ether and

chloroform

Density 1.008 g/cm³

Synthesis and Purification of Allylurea
The synthesis of allylurea can be achieved through several routes. A common and effective

method involves the reaction of allylamine with a source of the carbonyl group, such as urea or

an isocyanate derivative.

Experimental Protocol: Synthesis of Allylurea from
Allylamine and Urea
This protocol outlines a straightforward synthesis of allylurea.
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Materials:

Allylamine

Urea

Hydrochloric acid (concentrated)

Ethanol

Deionized water

Procedure:

In a round-bottom flask equipped with a reflux condenser, combine allylamine and an

equimolar amount of urea.

Add a catalytic amount of concentrated hydrochloric acid to the mixture.

Heat the mixture to reflux for a specified period, monitoring the reaction progress by thin-

layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Concentrate the solution under reduced pressure to remove the solvent.

The crude product will precipitate upon cooling. Collect the solid by vacuum filtration.

Wash the crude product with cold ethanol to remove unreacted starting materials.

Further purify the product by recrystallization.

Experimental Protocol: Purification of Allylurea by
Recrystallization
Materials:

Crude allylurea
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Ethanol (or a suitable solvent mixture such as ethanol/ether or ethanol/chloroform)

Deionized water

Activated charcoal (optional)

Procedure:

Dissolve the crude allylurea in a minimal amount of hot ethanol.

If colored impurities are present, add a small amount of activated charcoal and heat the

solution for a few minutes.

Perform a hot gravity filtration to remove the activated charcoal and any insoluble impurities.

Allow the filtrate to cool slowly to room temperature to promote the formation of well-defined

crystals.

Further cool the solution in an ice bath to maximize crystal yield.

Collect the purified crystals by vacuum filtration.

Wash the crystals with a small amount of cold ethanol.

Dry the crystals in a desiccator or under vacuum to obtain pure allylurea.

Synthesis Purification

Allylamine + Urea Reflux with HCl (cat.) Cool & Concentrate Vacuum Filtration Crude Allylurea Dissolve in hot EtOHProceed to Purification Hot Gravity Filtration Cool to Crystallize Vacuum Filtration Pure Allylurea

Click to download full resolution via product page

Workflow for the synthesis and purification of allylurea.

Applications in Drug Development and Research
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Urea and its derivatives are recognized as privileged structures in medicinal chemistry due to

their ability to form stable hydrogen bonds with biological targets. Allylurea, as a reactive

precursor, is of significant interest in the development of novel therapeutic agents.

Anticancer Activity
N-acylureas, which can be synthesized from allylurea, have demonstrated cytotoxic activity

against various cancer cell lines. The proposed mechanism of action for some N-acylureas

involves the inhibition of key signaling pathways that are often dysregulated in cancer.

While a specific signaling pathway for allylurea has not been definitively elucidated, the

general mechanism for N-acylurea derivatives often involves the modulation of receptor

tyrosine kinases (RTKs) such as the Epidermal Growth Factor Receptor (EGFR) and Human

Epidermal Growth Factor Receptor 2 (HER2). Inhibition of these receptors can disrupt

downstream signaling cascades like the RAS/RAF/MEK/ERK and PI3K/AKT/mTOR pathways,

which are critical for cell proliferation and survival.
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Proposed signaling pathway inhibition by N-acylurea derivatives.
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Analgesic and Anti-inflammatory Potential
Certain urea derivatives have been investigated for their analgesic and anti-inflammatory

properties. The mechanism is thought to involve the inhibition of enzymes such as

cyclooxygenase (COX), which are key mediators of inflammation and pain. Further

derivatization of allylurea could lead to the development of novel non-steroidal anti-

inflammatory drugs (NSAIDs).

Application in Polymer Chemistry: Molecularly
Imprinted Polymers (MIPs)
Allylurea's vinyl group makes it a suitable functional monomer for polymerization. A significant

application is in the synthesis of Molecularly Imprinted Polymers (MIPs). MIPs are synthetic

polymers with artificially created recognition sites for a target molecule.

Experimental Protocol: Synthesis of Allylurea-based
MIPs for Drug Delivery
This protocol provides a general framework for the synthesis of MIPs using allylurea as a

functional monomer for the potential controlled release of a model drug.

Materials:

Template drug molecule

Allylurea (functional monomer)

Ethylene glycol dimethacrylate (EGDMA) (cross-linker)

Azobisisobutyronitrile (AIBN) (initiator)

Suitable porogenic solvent (e.g., acetonitrile, chloroform)

Procedure:

Pre-polymerization Complex Formation: In a glass vial, dissolve the template drug and

allylurea in the porogenic solvent. The molar ratio of template to functional monomer is a
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critical parameter to optimize. Allow the mixture to stand for a period to facilitate the

formation of hydrogen bonds between the template and allylurea.

Polymerization: Add the cross-linker (EGDMA) and the initiator (AIBN) to the pre-

polymerization mixture. Purge the solution with nitrogen gas to remove oxygen, which can

inhibit polymerization. Seal the vial and initiate polymerization by heating or UV irradiation.

Template Removal: After polymerization, the resulting polymer monolith is ground into fine

particles. The template molecule is then extracted from the polymer matrix by washing

extensively with a suitable solvent (e.g., a mixture of methanol and acetic acid). This step

creates the specific recognition sites within the polymer.

Characterization: The resulting MIP particles are characterized for their size, morphology,

and binding affinity for the template drug.

The use of allylurea in MIPs offers a promising avenue for the development of advanced drug

delivery systems with enhanced selectivity and controlled release profiles.

Safety and Handling
Allylurea should be handled with appropriate safety precautions in a well-ventilated laboratory.

It is advisable to wear personal protective equipment, including gloves, safety glasses, and a

lab coat. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the

supplier.

Conclusion
Allylurea is a valuable and versatile chemical compound with a well-defined set of properties

and synthetic routes. Its utility extends from a fundamental building block in organic chemistry

to a key component in the development of advanced materials like MIPs and potentially novel

therapeutic agents. The detailed protocols and technical information provided in this guide are

intended to facilitate further research and innovation in the various fields where allylurea can

make a significant impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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